Cas no 2227750-38-9 ((1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid)

• Product Name: (1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid
• CAS No: 2227750-38-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5973155
• PubChem ID: 165877767
• Update Time: 2025-05-30

(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid
• EN300-1565965
• (1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexane-1-carboxylic acid
• 2227750-38-9

• Inchi： 1S/C26H30N2O5/c1-16(14-24(29)28-23-13-7-6-12-21(23)25(30)31)27-26(32)33-15-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2-5,8-11,16,21-23H,6-7,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,21+,23-/m1/s1
• InChI Key： CYETXZGFPZRAMK-XORNHQRDSA-N
• SMILES： OC([C@H]1CCCC[C@H]1NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid

Comprehensive Analysis of (1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid (CAS No. 2227750-38-9)

The compound (1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid (CAS No. 2227750-38-9) is a highly specialized chiral intermediate widely used in pharmaceutical synthesis and peptide chemistry. Its unique structural features, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclohexane-1-carboxylic acid backbone, make it a valuable building block for drug discovery and bioconjugation applications. Researchers are increasingly interested in this compound due to its role in the development of novel therapeutics, particularly in the fields of oncology and neurology.

One of the most frequently searched questions related to this compound is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The Fmoc group in (1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid serves as a temporary protecting group for the amine functionality, allowing selective deprotection under mild basic conditions. This characteristic is crucial for solid-phase peptide synthesis (SPPS), a technique dominating modern peptide drug production. The compound's chiral centers at positions 1, 2, and 3 further enhance its utility in creating stereospecific pharmaceutical agents.

Recent advancements in targeted drug delivery systems have brought attention to compounds like CAS No. 2227750-38-9. Its molecular structure combines hydrophobic (fluorenyl) and hydrophilic (carboxylic acid) components, making it potentially useful for designing amphiphilic drug carriers. The pharmaceutical industry is particularly interested in how such compounds can improve the bioavailability of poorly water-soluble drugs, a challenge frequently encountered in formulation development.

The cyclohexane ring in (1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid contributes to its conformational rigidity, which is valuable for studying structure-activity relationships in medicinal chemistry. Researchers often search for "chiral building blocks for constrained peptides", and this compound fits perfectly into this category. Its constrained structure can help stabilize peptide conformations, potentially leading to more metabolically stable drug candidates with improved receptor selectivity.

From a synthetic chemistry perspective, the compound's multiple functional groups offer diverse modification possibilities. The carboxylic acid can form esters or amides, while the Fmoc-protected amine allows for controlled elongation of peptide chains. These features make CAS No. 2227750-38-9 particularly valuable in combinatorial chemistry approaches, where rapid generation of molecular diversity is essential for drug screening programs.

Quality control of (1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid is another area of significant interest. Analytical methods such as HPLC, mass spectrometry, and chiral chromatography are critical for ensuring the compound's stereochemical purity, especially given its multiple stereocenters. The pharmaceutical industry maintains strict requirements for such intermediates, as even minor impurities can significantly impact downstream synthetic processes and final product quality.

Environmental considerations in chemical synthesis have led to increased searches for "green chemistry approaches for Fmoc-amino acid derivatives". While CAS No. 2227750-38-9 itself isn't environmentally hazardous, its production processes are being optimized to reduce solvent waste and energy consumption. Many manufacturers are now implementing continuous flow chemistry techniques for similar compounds, offering improved sustainability profiles compared to traditional batch processes.

The future applications of (1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid may extend beyond traditional pharmaceuticals. Emerging research areas like peptide-based materials and biomimetic polymers could utilize this compound's unique structural features. Its ability to combine with other monomers through both its amine and carboxylic acid functionalities makes it a versatile candidate for creating novel polymeric materials with precise stereochemical control.

Storage and handling of CAS No. 2227750-38-9 require standard precautions for sensitive organic compounds. While not classified as hazardous, it should be protected from moisture and stored at controlled temperatures to maintain stability. The Fmoc group is particularly sensitive to prolonged exposure to light and basic conditions, factors that researchers must consider when working with this compound in laboratory settings.

In conclusion, (1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid represents an important tool in modern medicinal chemistry. Its combination of protective groups, chiral centers, and functional versatility addresses several current challenges in drug development, from improving peptide stability to enabling more efficient synthetic routes. As pharmaceutical research continues to emphasize targeted therapies and personalized medicine, compounds like this will likely see growing importance in the development of next-generation therapeutics.